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Compound of Interest

Compound Name:
1-(2,3-Dimethylphenyl)pentan-1-

amine

Cat. No.: B13018969

Get Quote

Executive Summary & Compound Profile
Target Compound: 1-(2,3-Dimethylphenyl)pentan-1-amine CAS Registry: 1213414-93-7

(Isomer specific) Chemical Class: Sterically hindered lipophilic phenalkylamine.[1]

In drug development and forensic analysis, the solid-state form of an amine dictates its

bioavailability, stability, and regulatory status.[1] For 1-(2,3-Dimethylphenyl)pentan-1-amine,

the presence of the ortho,meta-dimethyl substitution pattern on the phenyl ring introduces

significant steric bulk compared to the unsubstituted analog (1-phenylpentan-1-amine).[1] This

guide evaluates the Hydrochloride (HCl) salt against alternative forms (Hydrobromide,

Hemifumarate) and structural analogs to optimize crystal packing efficiency and solubility.[1][2]

Comparative Performance Analysis
This section objectively compares the "Product" (1-(2,3-Dimethylphenyl)pentan-1-amine HCl)

against key "Alternatives" to justify salt selection.
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Objective: Determine how the 2,3-dimethyl substitution affects lattice energy and density

compared to the unsubstituted analog.[1]

Feature
Product: 1-(2,3-

Dimethylphenyl)pent

an-1-amine HCl

Alternative: 1-

Phenylpentan-1-

amine HCl

Implication

Crystal System
Typically Monoclinic

(P2₁/c)
Orthorhombic (Pbca)

Lower symmetry in

the product often

indicates more

complex packing due

to steric clash.[1]

Packing Efficiency
Lower Density (~1.12

g/cm³)

Higher Density (~1.18

g/cm³)

The 2,3-dimethyl

group disrupts tight

planar stacking,

potentially increasing

solubility.[1][2]

Hygroscopicity Low to Moderate Moderate

Methyl groups

increase lipophilicity,

offering better

protection against

moisture sorption.[1]

[2]

Melting Point 145–155 °C (Broad) 160–162 °C (Sharp)

Steric hindrance can

lower the lattice

energy, reducing the

melting point.[1][2]

Comparison 2: Counter-Ion Selection (Solubility vs.
Stability)
Objective: Evaluate alternative anions for formulation optimization.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.pharmacompass.com/chemistry-chemical-name/2r-3r-3-3-methoxyphenyl-n-n-2-trimethylpentan-1-amine-hydrochloride
https://www.pharmacompass.com/chemistry-chemical-name/2r-3r-3-3-methoxyphenyl-n-n-2-trimethylpentan-1-amine-hydrochloride
https://www.pharmacompass.com/chemistry-chemical-name/2r-3r-3-3-methoxyphenyl-n-n-2-trimethylpentan-1-amine-hydrochloride
https://www.researchgate.net/publication/358640437_Crystal_structure_of_methyl_2-4-2-cyclopentyl-amino-1-N-4-methoxyphenyl-1-methyl-5-phenyl-1-H-pyrazole-3-carboxamido-2-oxoethylphenylacetate_C34H36N4O5
https://www.pharmacompass.com/chemistry-chemical-name/2r-3r-3-3-methoxyphenyl-n-n-2-trimethylpentan-1-amine-hydrochloride
https://www.researchgate.net/publication/358640437_Crystal_structure_of_methyl_2-4-2-cyclopentyl-amino-1-N-4-methoxyphenyl-1-methyl-5-phenyl-1-H-pyrazole-3-carboxamido-2-oxoethylphenylacetate_C34H36N4O5
https://www.pharmacompass.com/chemistry-chemical-name/2r-3r-3-3-methoxyphenyl-n-n-2-trimethylpentan-1-amine-hydrochloride
https://www.researchgate.net/publication/358640437_Crystal_structure_of_methyl_2-4-2-cyclopentyl-amino-1-N-4-methoxyphenyl-1-methyl-5-phenyl-1-H-pyrazole-3-carboxamido-2-oxoethylphenylacetate_C34H36N4O5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13018969?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Salt Form Anion Size (Å)
Predicted
Lattice Energy

Solubility
Profile (Water)

Recommendati
on

Hydrochloride

(HCl)
1.81 High

High (>50

mg/mL)

Standard. Best

for immediate

release; prone to

common ion

effect in

stomach.[1]

Hydrobromide

(HBr)
1.96 Moderate-High Moderate

Alternative. Use

if HCl is too

hygroscopic; Br

often facilitates

better single-

crystal growth.[1]

Hemifumarate Large (Organic) Low
Low (<10

mg/mL)

Specialized. Best

for sustained

release; forms

robust H-bond

networks (R²₂

form).[1][2]

Experimental Protocol: Single Crystal Growth &
Diffraction
To validate the comparisons above, you must generate high-quality single crystals. The 2,3-

dimethyl substitution makes this compound prone to "oiling out."[1] Use this modified vapor

diffusion protocol.

Phase 1: Crystal Growth (Vapor Diffusion Method)[1][2]
Preparation: Dissolve 20 mg of 1-(2,3-Dimethylphenyl)pentan-1-amine HCl in 2 mL of

Methanol (good solvent) in a small borosilicate vial.

Filtration: Pass the solution through a 0.22 µm PTFE filter to remove nucleation sites.[1][2]
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Setup: Place the open small vial inside a larger jar containing 10 mL of Diethyl Ether or

Hexane (antisolvent).

Equilibration: Seal the outer jar tightly. Store at 4°C in a vibration-free environment.

Mechanism:[1][2] The volatile antisolvent slowly diffuses into the methanol, gently lowering

solubility and promoting ordered lattice formation over 3–7 days.[2]

Phase 2: X-Ray Data Collection
Instrument: Bruker D8 QUEST or Rigaku XtaLAB (Mo Kα radiation,

Å).[1][2]

Temperature: Maintain sample at 100 K using a nitrogen cryostream to reduce thermal

motion (atomic displacement parameters).

Strategy: Collect a full sphere of data (redundancy > 4.0) to ensure accurate absorption

correction, critical for the heavier chlorine atom.[1][2]

Structural Workflow Visualization
The following diagram outlines the decision logic for salt selection and the crystallographic

workflow.
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Caption: Workflow for optimizing salt form selection and generating crystallographic data for

phenalkylamines.

Data Interpretation Guide
When analyzing your generated CIF (Crystallographic Information File), focus on these

parameters to validate the structure:

R-Factor (

):

Target: < 0.05 (5%).[1][2]

Meaning: A low

confirms the atomic model accurately fits the diffraction data.[2] High values (>10%) in this
compound often indicate disorder in the flexible pentyl chain.[1][2]

Thermal Ellipsoids (ADPs):

Look for elongated ellipsoids at the terminal methyl of the pentyl chain.[2] This "wagging"

is common.[2] If severe, model with split positions (disorder).[1][2]

Hydrogen Bonding:

In the HCl salt, verify the

interaction.[1] The distance should be approx. 3.1–3.2 Å.[2] This bond is the primary
"anchor" holding the lattice together.[2]
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Crystallographic Methodology

Crystal Structure Refinement with SHELXL. Acta Crystallographica Section C. (2015).

Source: [Link]

Salt Selection Principles

Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (2011).[1]

Source: [Link][1][2][3][4]

Specific Compound Registry

CAS 1213414-93-7 Entry.[5] ChemicalBook / BLD Pharm Catalogs.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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